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Compound of Interest

Compound Name: Clodinafop-propargyl

Cat. No.: B133425 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the considerations and protocols

for tank-mixing the graminicide clodinafop-propargyl with various broadleaf herbicides. The

information is intended to guide researchers in designing and conducting experiments to

evaluate the efficacy, compatibility, and potential interactions of these herbicide combinations.

Introduction
Clodinafop-propargyl is a post-emergence herbicide belonging to the

aryloxyphenoxypropionate ("fop") chemical family.[1] It is highly effective for the selective

control of annual grass weeds, such as wild oats (Avena fatua), littleseed canarygrass (Phalaris

minor), and Italian ryegrass (Lolium multiflorum), in cereal crops like wheat and barley.[1][2] Its

mode of action involves the inhibition of the acetyl-CoA carboxylase (ACCase) enzyme, which

is crucial for fatty acid synthesis in grasses.[3][4] This disruption of lipid production leads to the

breakdown of cell membranes and ultimately, the death of the susceptible grass weeds.[5]

Dicotyledonous (broadleaf) crops are naturally tolerant to ACCase inhibitors because their

version of the enzyme does not bind with the herbicide.[6]

Given that clodinafop-propargyl does not control broadleaf weeds, it is commonly tank-mixed

with other herbicides to achieve broad-spectrum weed control.[7][8] However, the chemical and

physiological interactions between tank-mix partners can lead to outcomes that are synergistic

(enhanced effect), additive (independent effect), or antagonistic (reduced effect).[9][10]
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Understanding these interactions is critical for optimizing weed management strategies and

preventing crop injury.

This document outlines the protocols for assessing the physical compatibility and biological

efficacy of clodinafop-propargyl tank-mixes with common broadleaf herbicides, including

sulfonylureas (e.g., metsulfuron-methyl), protoporphyrinogen oxidase (PPO) inhibitors (e.g.,

carfentrazone-ethyl), and synthetic auxins (e.g., 2,4-D).

Herbicide Interactions: A Summary of Field
Observations
Field studies have demonstrated varying levels of compatibility and efficacy when clodinafop-
propargyl is tank-mixed with different broadleaf herbicides. The following tables summarize

quantitative data from several key studies.

Table 1: Efficacy of Clodinafop-propargyl Tank-Mixes on Grassy Weeds
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Broadleaf
Partner

Application
Rate (g
a.i./ha)

Target
Grassy
Weed(s)

Weed
Control
Efficacy (%)

Crop (if
specified)

Reference(s
)

Metsulfuron-

methyl

Clodinafop:

60,

Metsulfuron:

4

Phalaris

minor, Avena

ludoviciana

97.3 Wheat [11]

Clodinafop:

60,

Metsulfuron:

4

Phalaris

minor, Avena

ludoviciana,

Lolium

temulentum

Excellent Wheat [5]

Carfentrazon

e-ethyl

Clodinafop:

60,

Carfentrazon

e: 20

Phalaris

minor
Compatible Wheat [3]

Clodinafop:

60,

Carfentrazon

e: 20

Grassy

Weeds
Effective Wheat [12]

2,4-D

Clodinafop:

64-112, 2,4-

D: 975-1300

Phalaris

minor,

Bromus

tectorum

Antagonistic

(efficacy

reduced)

Wheat [13][14]

Florasulam

Clodinafop:

65,

Florasulam: 5

Alopecurus

myosuroides,

Avena spp.

Effective
Wheat,

Barley

Table 2: Efficacy of Clodinafop-propargyl Tank-Mixes on Broadleaf Weeds
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Broadleaf
Partner

Application
Rate (g
a.i./ha)

Target
Broadleaf
Weed(s)

Weed
Control
Efficacy (%)

Crop (if
specified)

Reference(s
)

Metsulfuron-

methyl

Clodinafop:

60,

Metsulfuron:

4

Chenopodiu

m album,

Melilotus

spp.,

Medicago

denticulata,

etc.

96.5 Wheat [11]

Clodinafop:

60,

Metsulfuron:

4

Broadleaf

Weeds
85.26 Wheat [12][15]

Carfentrazon

e-ethyl

Clodinafop:

60,

Carfentrazon

e: 20

Chenopodiu

m album
Compatible Wheat [3]

Clodinafop:

60,

Carfentrazon

e: 20

Broadleaf

Weeds
Effective Wheat [12]

2,4-D

Clodinafop:

64-112, 2,4-

D: 975-1300

Cardaria

draba,

Conringia

orientalis

Effective Wheat [13][14]

Florasulam

Clodinafop:

65,

Florasulam: 5

Galium

aparine,

Veronica

hederifolia,

Matricaria

spp.

Effective
Wheat,

Barley
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Table 3: Effect of Clodinafop-propargyl Tank-Mixes on Wheat Grain Yield

Broadleaf
Partner

Application
Rate (g a.i./ha)

Wheat Grain
Yield ( kg/ha )

Comparison to
Weedy Check

Reference(s)

Metsulfuron-

methyl

Clodinafop: 60,

Metsulfuron: 4
4854

Significantly

higher
[12][15]

Clodinafop +

Metsulfuron

(ready-mix): 75

5500 - 5770
Significantly

higher
[11]

Carfentrazone-

ethyl

Clodinafop: 60,

Carfentrazone:

20

At par with

Clodinafop +

Metsulfuron

Significantly

higher
[12]

2,4-D
Clodinafop: 96,

2,4-D: 975-1300

Increased

compared to 2,4-

D alone

Significantly

higher
[13][14]

Experimental Protocols
Protocol for Assessing Physical Compatibility (Jar Test)
A jar test is essential to determine the physical compatibility of a tank-mix combination before

large-scale mixing.[7][9][16] Incompatibility can lead to the formation of precipitates, gels, or

foams, which can clog spray equipment and result in uneven application.[17]

Materials:

Clean, transparent glass or plastic jar (1-liter or 1-quart) with a lid

Water from the source to be used for spraying

Pipettes or measuring cylinders for accurate measurement of herbicides

The herbicide formulations to be tested (clodinafop-propargyl and broadleaf herbicide)

Any adjuvants (e.g., surfactants, oils) to be used in the tank-mix
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Personal Protective Equipment (PPE) as specified on the herbicide labels

Procedure:

Fill the jar halfway with the water that will be used for the spray solution.[1]

Add any compatibility agents or water conditioners (e.g., ammonium sulfate) if required, and

mix thoroughly.

Add the different herbicide formulations to the jar in the correct mixing order. A general rule is

to follow the "WALES" or "WAMLEGS" acronym: Wettable powders and Water-dispersible

Granules, Agitate, Liquid flowables and Suspensions, Emulsifiable concentrates.[16] Add

each product one at a time and agitate the solution after each addition.[7]

Add any adjuvants, such as surfactants or crop oil concentrates, last.

Fill the rest of the jar with water to the desired final concentration, cap it, and shake

vigorously.

Let the mixture stand for 15-30 minutes and observe for any signs of incompatibility, such as

separation, precipitation, clumping, or gelling.[7]

If the mixture remains uniform, it is considered physically compatible. If separation occurs,

shake the jar again to see if the mixture readily re-suspends. If it does not, the mixture is

incompatible.
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Start Jar Test
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with carrier water

Add water conditioners
(if any) and mix

Add herbicides in
correct order (WALES)

Add adjuvants
(if any)

Fill jar to final
volume and mix

Let stand for 15-30 min
and observe

Physically Compatible

Mixture is uniform

Physically Incompatible

Separation, precipitation,
or gelling occurs

Click to download full resolution via product page

Fig. 1: Jar Test Workflow
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Protocol for Greenhouse Bio-efficacy and Phytotoxicity
Trials
Greenhouse trials allow for the controlled evaluation of herbicide efficacy and crop safety under

standardized conditions.

Experimental Design:

Design: Completely Randomized Design (CRD) or Randomized Complete Block Design

(RCBD) with a minimum of four replications.[18]

Experimental Unit: Pots or trays containing the target weed species and/or crop.

Plant Material: Use healthy, uniform seedlings of the desired weed and crop species, grown

in a suitable potting medium.

Treatments:

Untreated control (no herbicide).

Clodinafop-propargyl applied alone at various rates (e.g., 0.5x, 1x, 2x the recommended

rate).

Broadleaf herbicide applied alone at various rates.

Tank-mix combinations of clodinafop-propargyl and the broadleaf herbicide at various

rates.

Application: Apply herbicides using a calibrated cabinet sprayer to ensure uniform coverage.

Record application parameters such as nozzle type, pressure, spray volume, and speed.

Data Collection:

Phytotoxicity Assessment: Visually assess crop injury at regular intervals (e.g., 3, 7, 14, and

21 days after treatment - DAT) using a 0-100% scale (0 = no injury, 100 = complete plant

death). Note any symptoms such as chlorosis, necrosis, stunting, or malformation.[19]
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Weed Control Efficacy: Visually assess weed control at the same intervals using a 0-100%

scale (0 = no control, 100 = complete weed death).

Biomass Reduction: At the end of the experiment (e.g., 21 or 28 DAT), harvest the above-

ground biomass of both crop and weed species. Dry the plant material in an oven at a

constant temperature (e.g., 70°C) until a constant weight is achieved.

Protocol for Field Bio-efficacy and Phytotoxicity Trials
Field trials are crucial for evaluating herbicide performance under real-world environmental

conditions.

Experimental Design:

Design: Randomized Complete Block Design (RCBD) with at least three or four replications

is recommended to account for field variability.[11]

Plot Size: Individual plot sizes should be adequate for representative sampling and to

minimize spray drift between plots (e.g., 3m x 6m).

Treatments: Similar to the greenhouse trials, include an untreated control, individual

herbicides at different rates, and their tank-mix combinations.

Application: Use a calibrated backpack or bicycle sprayer equipped with appropriate nozzles

to deliver a uniform spray volume (e.g., 300-400 L/ha). Record all application details and

environmental conditions (temperature, humidity, wind speed) at the time of spraying.

Data Collection:

Weed Density and Dry Weight: At a specified time after application (e.g., 30 or 60 DAS),

record weed density (number of weeds per m²) and collect weed biomass from randomly

placed quadrats within each plot.[5] Dry the biomass to a constant weight.

Phytotoxicity Assessment: Visually assess crop injury at regular intervals using the 0-100%

scale.

Weed Control Efficiency (WCE): Calculate WCE using the following formula: WCE (%) =

[(Weed dry matter in control plot - Weed dry matter in treated plot) / Weed dry matter in
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control plot] x 100.[12]

Crop Yield and Yield Components: At crop maturity, harvest the grain from a designated area

within each plot to determine grain yield ( kg/ha ).[5] Yield components such as the number

of effective tillers and 1000-grain weight can also be measured.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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